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Compound of Interest

1-(2-methoxyethyl)-1H-pyrrole-2-
Compound Name:
carbaldehyde

Cat. No.: B1356474

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
1-(2-methoxyethyl)-1H-pyrrole-2-carbaldehyde, a heterocyclic compound of interest in
medicinal chemistry and organic synthesis. This document outlines its molecular weight,
presents key quantitative data, and offers a generalized experimental workflow for its synthesis
and characterization.

Core Molecular Data

1-(2-methoxyethyl)-1H-pyrrole-2-carbaldehyde is a substituted pyrrole derivative with
potential applications as a building block in the development of novel therapeutic agents and
functional materials. A precise understanding of its molecular characteristics is fundamental for
its application in research and development.

Molecular Weight Calculation

The molecular weight of a compound is a critical parameter for a wide range of experimental
procedures, including reaction stoichiometry, preparation of solutions, and analytical
characterizations. The molecular formula for 1-(2-methoxyethyl)-1H-pyrrole-2-carbaldehyde
is CBH11NO2.[1] The molecular weight is calculated from the atomic weights of its constituent
elements.
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The standard atomic weights are approximately:
e Carbon (C): 12.01 g/mol [2]

e Hydrogen (H): 1.008 g/mol [3][4][5]

e Nitrogen (N): 14.007 g/mol [6][7][8]

e Oxygen (O): 15.999 g/mol [9][10][11]

The molecular weight is calculated as follows:

(8*12.011) + (11 *1.008) + (1 * 14.007) + (2 * 15.999) = 96.088 + 11.088 + 14.007 + 31.998 =
153.181 g/mol

A reported molecular weight for this compound is 153.2.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 1-(2-methoxyethyl)-1H-pyrrole-2-
carbaldehyde, providing a quick reference for researchers.

Parameter Value Reference
Molecular Formula C8H11NO2 [1]
Molecular Weight 153.2 [1]
Appearance Liquid [1]
Purity > 98% (HPLC) [1]
Storage Conditions 0-8°C [1]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 1-(2-methoxyethyl)-1H-
pyrrole-2-carbaldehyde are crucial for its successful application. The following represents a
generalized workflow.
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Synthesis of 1-(2-methoxyethyl)-1H-pyrrole-2-
carbaldehyde

A common synthetic route to N-substituted pyrrole-2-carbaldehydes involves the N-alkylation of

pyrrole-2-carbaldehyde.

Materials:

1H-Pyrrole-2-carbaldehyde

1-Bromo-2-methoxyethane

A suitable base (e.g., potassium carbonate, sodium hydride)

An appropriate solvent (e.g., dimethylformamide, acetonitrile)

Procedure:

Dissolve 1H-pyrrole-2-carbaldehyde and the base in the chosen solvent in a reaction vessel
under an inert atmosphere.

Add 1-bromo-2-methoxyethane to the reaction mixture, typically dropwise at a controlled
temperature.

Allow the reaction to proceed, monitoring its progress using a suitable analytical technique
such as thin-layer chromatography (TLC) or high-performance liquid chromatography
(HPLC).

Upon completion, quench the reaction and perform an aqueous workup to remove inorganic
salts.

Extract the product into an organic solvent.
Dry the organic layer, filter, and concentrate the solvent under reduced pressure.

Purify the crude product using column chromatography to yield pure 1-(2-
methoxyethyl)-1H-pyrrole-2-carbaldehyde.
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Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 'H NMR and 3C NMR spectroscopy are used to confirm the chemical structure of the
synthesized compound. The spectra will show characteristic peaks corresponding to the
protons and carbons in the pyrrole ring, the methoxyethyl side chain, and the aldehyde

group.
Mass Spectrometry (MS):

o Mass spectrometry is employed to determine the molecular weight of the compound and to
provide information about its fragmentation pattern, further confirming its identity.

High-Performance Liquid Chromatography (HPLC):

o HPLC is utilized to assess the purity of the final product. A purity of = 98% is often required
for applications in drug development and medicinal chemistry.[1]

Visualized Experimental Workflow

The following diagram illustrates a typical experimental workflow for the synthesis and
purification of 1-(2-methoxyethyl)-1H-pyrrole-2-carbaldehyde.

Synthesis - . .
Purification & Analysis Final Product

Crude Product Purity & Structural Analysis Verified Product 1-(2-methoxyethyl)-1H-pyrrole-

(HPLC, NMR, MS) 2-carbaldehyde (= 98% Purity)

Column Chromatography

N-Alkylation Reaction

Click to download full resolution via product page

A generalized workflow for the synthesis and purification of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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